Cas no 62367-38-8 (Benzonitrile, 3-[(octadecylamino)methyl]-)

• Product name: Benzonitrile, 3-[(octadecylamino)methyl]-
• CAS No: 62367-38-8
• MF: C₂₆H₄₄N₂
• MW: 384.64096736908
• CID: 447734
• PubChem ID: 71387191

Benzonitrile, 3-[(octadecylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(octadecylamino)methyl]-
• 3-[(octadecylamino)methyl]benzonitrile
• DTXSID50809328
• 62367-38-8

• Inchi： InChI=1S/C26H44N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-28-24-26-20-18-19-25(22-26)23-27/h18-20,22,28H,2-17,21,24H2,1H3
• InChI Key： FSPFYNGZIRBJPL-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCNCC1=CC(=CC=C1)C#N

Computed Properties

• Exact Mass: 384.35072
• Monoisotopic Mass: 384.350449412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 19
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82